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Introduction
Lanosol, chemically known as 2,3-dibromo-4,5-dihydroxybenzyl alcohol, is a significant

bromophenol predominantly isolated from the red alga Vertebrata lanosa (formerly

Polysiphonia lanosa).[1][2][3] This marine natural product has garnered attention within the

scientific community due to its prevalence in V. lanosa and its potential biological activities. This

technical guide provides an in-depth overview of the structure elucidation of lanosol,
presenting its spectral data in a clear, comparative format, and detailing the experimental

protocols for its isolation and characterization.

Structure and Properties
Chemical Structure:

IUPAC Name: 2,3-dibromo-4,5-dihydroxybenzyl alcohol

Molecular Formula: C₇H₆Br₂O₃

Molecular Weight: 313.93 g/mol
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The isolation of lanosol from its natural source, the red alga Vertebrata lanosa, is a critical first

step for its structural analysis and bioactivity screening.

Experimental Protocol:
A general procedure for the isolation of lanosol involves the following steps:

Collection and Preparation of Algal Material: Fresh samples of Vertebrata lanosa are

collected and typically air-dried or freeze-dried to preserve the chemical constituents. The

dried algal material is then ground into a fine powder to increase the surface area for efficient

extraction.

Solvent Extraction: The powdered alga is subjected to extraction with a suitable organic

solvent, often methanol or a mixture of methanol and dichloromethane. This process is

usually carried out at room temperature over an extended period or under reflux to ensure

exhaustive extraction of the secondary metabolites.

Fractionation of the Crude Extract: The resulting crude extract is concentrated under reduced

pressure to yield a residue. This residue is then subjected to liquid-liquid partitioning using

solvents of varying polarity, such as n-hexane, ethyl acetate, and water, to separate

compounds based on their polarity. Bromophenols like lanosol are typically found in the

more polar fractions (e.g., ethyl acetate fraction).

Chromatographic Purification: The fraction enriched with lanosol is further purified using a

combination of chromatographic techniques. These may include:

Column Chromatography: Often using silica gel or Sephadex LH-20 as the stationary

phase, with a gradient elution system of solvents like hexane, ethyl acetate, and methanol.

Preparative High-Performance Liquid Chromatography (HPLC): For final purification,

reversed-phase HPLC (e.g., with a C18 column) is frequently employed, using a mobile

phase such as a methanol-water or acetonitrile-water gradient.

Compound Identification: The purity and identity of the isolated lanosol are confirmed by

spectroscopic methods.
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The elucidation of Lanosol's structure is a systematic process that integrates various analytical

techniques. The logical flow of this process is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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